Cas no 1805304-84-0 (4-Chloro-5-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805304-84-0
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• CID: 4922675
• Update Time: 2025-06-07

4-Chloro-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H3ClF3N/c7-4-1-5(8)11-2-3(4)6(9)10/h1-2,6H
• InChI Key： LLYCROUOUKVEDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-5-(difluoromethyl)-2-fluoropyridine

Introduction to 4-Chloro-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1805304-84-0)

4-Chloro-5-(difluoromethyl)-2-fluoropyridine, identified by its CAS number 1805304-84-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of multiple fluorine atoms and a chloro substituent imparts unique electronic and steric properties, which can be leveraged to modulate the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

The structural features of 4-Chloro-5-(difluoromethyl)-2-fluoropyridine make it particularly interesting for medicinal chemists. The fluorine atoms, especially those in the difluoromethyl group, are known to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. These properties are critical in the design of small-molecule inhibitors and activators targeting various disease pathways. Recent advancements in computational chemistry have enabled the rational design of such compounds by predicting their interactions with biological macromolecules, thereby accelerating the drug discovery process.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their role as key intermediates in the synthesis of bioactive molecules. For instance, studies have demonstrated that fluorinated pyridines can serve as effective motifs in kinase inhibitors, which are widely used in oncology. The 4-Chloro-5-(difluoromethyl)-2-fluoropyridine scaffold has been explored in several high-throughput screening campaigns as a starting point for developing novel kinase inhibitors with improved selectivity and efficacy. These efforts have led to the identification of promising candidates that are currently undergoing further optimization.

The difluoromethyl group, a prominent feature of this compound, is particularly noteworthy for its ability to enhance the bioavailability of drug candidates. By increasing lipophilicity and reducing metabolic susceptibility, this moiety can significantly improve the pharmacokinetic properties of small molecules. This has been observed in various clinical candidates where the introduction of a difluoromethyl group has led to enhanced binding affinity and prolonged half-life. The mechanistic insights into how this group influences molecular interactions have been extensively studied, providing a foundation for its strategic use in drug design.

Moreover, the chloro substituent in 4-Chloro-5-(difluoromethyl)-2-fluoropyridine plays a crucial role in modulating reactivity and selectivity during synthetic transformations. Chloro groups are versatile handles that can be further functionalized through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, allowing for the construction of complex molecular architectures. This flexibility has made this compound a valuable building block in synthetic organic chemistry, particularly for constructing heterocyclic libraries intended for biological evaluation.

Recent studies have also highlighted the potential applications of 4-Chloro-5-(difluoromethyl)-2-fluoropyridine in agrochemical research. Fluorinated pyridines are known to exhibit herbicidal and pesticidal activities due to their ability to disrupt essential biological processes in plants and pests. The unique combination of substituents in this compound may confer potent activity against resistant strains of weeds or insects, making it a promising candidate for next-generation crop protection agents. Field trials are currently underway to evaluate its efficacy and environmental safety under real-world conditions.

The synthesis of 4-Chloro-5-(difluoromethyl)-2-fluoropyridine presents both challenges and opportunities for synthetic chemists. While traditional methods involving halogen exchange or direct fluorination reactions have been reported, there is ongoing interest in developing more efficient and sustainable synthetic routes. Catalytic approaches using transition metals or photoredox systems have shown promise in achieving regioselective functionalization of pyridine rings without excessive byproduct formation. These innovations not only improve yield but also align with green chemistry principles by minimizing waste generation.

In conclusion, 4-Chloro-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1805304-84-0) represents a fascinating compound with broad applications across pharmaceuticals and agrochemicals. Its structural features—particularly the difluoromethyl and chloro substituents—endow it with unique properties that make it an attractive scaffold for drug discovery. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.